Cas no 2649067-18-3 (N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide)

N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide structure
2649067-18-3 structure
Product name:N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide
CAS No:2649067-18-3
MF:C12H21NO4
MW:243.29944396019
CID:6207300
PubChem ID:165475577

N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide
    • 2649067-18-3
    • EN300-840430
    • Inchi: 1S/C12H21NO4/c1-11(2)16-7-9(17-11)8(14)6-13-10(15)12(3)4-5-12/h8-9,14H,4-7H2,1-3H3,(H,13,15)
    • InChI Key: IRQCYGMCPJOVGY-UHFFFAOYSA-N
    • SMILES: O1C(C)(C)OCC1C(CNC(C1(C)CC1)=O)O

Computed Properties

  • Exact Mass: 243.14705815g/mol
  • Monoisotopic Mass: 243.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 67.8Ų

N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-840430-0.05g
N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide
2649067-18-3 95%
0.05g
$1056.0 2024-05-21
Enamine
EN300-840430-0.5g
N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide
2649067-18-3 95%
0.5g
$1207.0 2024-05-21
Enamine
EN300-840430-0.1g
N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide
2649067-18-3 95%
0.1g
$1106.0 2024-05-21
Enamine
EN300-840430-10.0g
N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide
2649067-18-3 95%
10.0g
$5405.0 2024-05-21
Enamine
EN300-840430-0.25g
N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide
2649067-18-3 95%
0.25g
$1156.0 2024-05-21
Enamine
EN300-840430-1.0g
N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide
2649067-18-3 95%
1.0g
$1256.0 2024-05-21
Enamine
EN300-840430-2.5g
N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide
2649067-18-3 95%
2.5g
$2464.0 2024-05-21
Enamine
EN300-840430-5.0g
N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide
2649067-18-3 95%
5.0g
$3645.0 2024-05-21

N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide Related Literature

Additional information on N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide

Comprehensive Overview of N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide (CAS No. 2649067-18-3)

The compound N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide (CAS No. 2649067-18-3) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the 1,3-dioxolane and cyclopropane moieties, make it a promising candidate for various applications. Researchers and industry professionals are increasingly exploring its potential in drug development, agrochemical formulations, and advanced material synthesis.

One of the key reasons for the growing interest in this compound is its versatile reactivity profile. The presence of both a hydroxyethyl group and a carboxamide functionality allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is particularly valuable in the design of novel pharmaceuticals, where small structural changes can significantly impact bioavailability and efficacy. Recent studies have highlighted its potential as a building block for bioactive molecules, with applications ranging from anti-inflammatory agents to enzyme inhibitors.

In the context of current trends, sustainability and green chemistry are major focal points. The synthesis of N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide can be optimized to minimize environmental impact, aligning with the principles of green synthesis. Researchers are investigating catalytic methods and solvent-free reactions to reduce waste and energy consumption. This approach not only enhances the compound's appeal but also addresses the growing demand for eco-friendly chemical processes in the industry.

Another area of exploration is the compound's potential in material science. The cyclopropane ring, known for its strain and reactivity, can contribute to the development of polymers with unique mechanical and thermal properties. Innovations in this space are particularly relevant to industries such as automotive, aerospace, and electronics, where high-performance materials are in constant demand. The integration of this compound into advanced polymers could lead to breakthroughs in lightweight, durable materials.

From a pharmacological perspective, the carboxamide group in N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide is of particular interest. This functional group is a common motif in many FDA-approved drugs, underscoring its importance in drug design. The compound's ability to interact with biological targets, such as enzymes and receptors, makes it a valuable scaffold for drug discovery. Recent advancements in computational chemistry have further accelerated its exploration, with in silico studies predicting high binding affinity for various therapeutic targets.

The compound's CAS No. 2649067-18-3 is frequently searched in academic and industrial databases, reflecting its relevance in ongoing research. Common queries include its synthetic routes, physicochemical properties, and potential applications. Addressing these questions, this overview aims to provide a comprehensive resource for scientists and professionals seeking detailed information. The compound's solubility, stability, and reactivity are critical parameters that influence its utility, and recent studies have provided valuable insights into these aspects.

In conclusion, N-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-hydroxyethyl]-1-methylcyclopropane-1-carboxamide represents a fascinating area of research with broad implications across multiple disciplines. Its structural complexity and functional diversity make it a standout candidate for innovative applications in pharmaceuticals, agrochemicals, and materials science. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the development of next-generation technologies and therapies.

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